Cas no 800401-66-5 (3-(2-Chloro-5-nitro-pyridin-4-yl)-2-oxo-propionic Acid ethyl ester)

3-(2-Chloro-5-nitro-pyridin-4-yl)-2-oxo-propionic acid ethyl ester is a specialized pyridine derivative with significant utility in organic synthesis and pharmaceutical intermediates. Its structure features a chloro-nitro-substituted pyridine core coupled with an ethyl ester functional group, enhancing reactivity for nucleophilic substitution and condensation reactions. The compound’s nitro and chloro groups provide versatile sites for further functionalization, making it valuable in constructing complex heterocyclic frameworks. Its ethyl ester moiety improves solubility in organic solvents, facilitating handling in synthetic workflows. This intermediate is particularly useful in agrochemical and medicinal chemistry research, where precise modification of pyridine-based scaffolds is required. High purity and stability under controlled conditions ensure consistent performance in synthetic applications.
3-(2-Chloro-5-nitro-pyridin-4-yl)-2-oxo-propionic Acid ethyl ester structure
800401-66-5 structure
Product Name:3-(2-Chloro-5-nitro-pyridin-4-yl)-2-oxo-propionic Acid ethyl ester
CAS No:800401-66-5
MF:C10H9ClN2O5
MW:272.64186167717
MDL:MFCD11973977
CID:2136412
PubChem ID:53472030
Update Time:2025-10-22

3-(2-Chloro-5-nitro-pyridin-4-yl)-2-oxo-propionic Acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropanoate
    • 3-(2-Chloro-5-nitro-pyridin-4-yl)-2-oxo-propionic acid ethyl ester
    • QMPFDBOEONYNNO-UHFFFAOYSA-N
    • ethyl 3-(2-chloro-5-nitro-4-pyridyl)-2-oxopropionate
    • 3-(2-Chloro-5-nitropyridin-4-yl)-2-oxopropionic acid ethyl ester
    • Ethyl 2-chloro-5-nitro-α-oxo-4-pyridinepropanoate (ACI)
    • 3-(2-Chloro-5-nitropyridin-4-yl)-2-oxo-propionic acid ethyl ester
    • 3-(2-Chloro-5-nitropyridin-4-yl)-2-oxopropanoic acid ethyl ester
    • Ethyl 3-(2-chloro-5-nitro-4-pyridyl)-2-oxo-propanoate
    • Ethyl 3-(2-chloro-5-nitropyridin-4-yl)-2-oxopropionate
    • SCHEMBL1203060
    • DTXSID80703825
    • BS-51682
    • CS-0162908
    • F53190
    • MFCD11973977
    • DA-34231
    • C10H9ClN2O5
    • 800401-66-5
    • ETHYL3-(2-CHLORO-5-NITROPYRIDIN-4-YL)-2-OXOPROPANOATE
    • 3-(2-Chloro-5-nitro-pyridin-4-yl)-2-oxo-propionic Acid ethyl ester
    • MDL: MFCD11973977
    • Inchi: 1S/C10H9ClN2O5/c1-2-18-10(15)8(14)3-6-4-9(11)12-5-7(6)13(16)17/h4-5H,2-3H2,1H3
    • InChI Key: QMPFDBOEONYNNO-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=C(C=N1)[N+](=O)[O-])CC(C(=O)OCC)=O

Computed Properties

  • Exact Mass: 272.0199991g/mol
  • Monoisotopic Mass: 272.0199991g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 102
  • XLogP3: 1.7

3-(2-Chloro-5-nitro-pyridin-4-yl)-2-oxo-propionic Acid ethyl ester Security Information

3-(2-Chloro-5-nitro-pyridin-4-yl)-2-oxo-propionic Acid ethyl ester Pricemore >>

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3-(2-Chloro-5-nitro-pyridin-4-yl)-2-oxo-propionic Acid ethyl ester Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium ethoxide Solvents: Diethyl ether ,  Ethanol ;  15 - 72 h, rt
Reference
Synthesis of the new ring system bispyrido[4',3':4,5]pyrrolo[1,2-a:1',2'-d]pyrazine and its deaza analogue
Parrino, Barbara; Spano, Virginia; Carbone, Anna; Barraja, Paola; Diana, Patrizia; et al, Molecules, 2014, 19(9), 13342-13357

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium ethoxide Solvents: Diethyl ether ,  Methanol ;  rt
Reference
Novel Liver-targeted conjugates of Glycogen Phosphorylase Inhibitor PSN-357 for the Treatment of Diabetes: Design, Synthesis, Pharmacokinetic and Pharmacological Evaluations
Zhang, Liying; Song, Chengjun; Miao, Guangxin; Zhao, Lianzhi; Yan, Zhiwei; et al, Scientific Reports, 2017, 7,

3-(2-Chloro-5-nitro-pyridin-4-yl)-2-oxo-propionic Acid ethyl ester Raw materials

3-(2-Chloro-5-nitro-pyridin-4-yl)-2-oxo-propionic Acid ethyl ester Preparation Products

Additional information on 3-(2-Chloro-5-nitro-pyridin-4-yl)-2-oxo-propionic Acid ethyl ester

Recent Advances in the Study of 3-(2-Chloro-5-nitro-pyridin-4-yl)-2-oxo-propionic Acid ethyl ester (CAS: 800401-66-5)

The compound 3-(2-Chloro-5-nitro-pyridin-4-yl)-2-oxo-propionic Acid ethyl ester (CAS: 800401-66-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine and ester functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activity, providing new insights into its utility as a building block for more complex molecules.

One of the key areas of research has been the optimization of synthetic routes for 3-(2-Chloro-5-nitro-pyridin-4-yl)-2-oxo-propionic Acid ethyl ester. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a modified Knoevenagel condensation, which significantly reduced the production cost and improved scalability. This advancement is particularly relevant for industrial applications where cost-effectiveness and large-scale production are critical.

In addition to its synthetic utility, the biological activity of this compound has been a focal point of recent investigations. Preliminary in vitro studies have revealed its potential as an inhibitor of certain kinase enzymes, which are often targeted in cancer therapy. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 3-(2-Chloro-5-nitro-pyridin-4-yl)-2-oxo-propionic Acid ethyl ester exhibited moderate inhibitory activity against EGFR (Epidermal Growth Factor Receptor), a well-known oncogenic target. These findings suggest that further structural modifications could enhance its potency and selectivity.

Another notable application of this compound is in the development of agrochemicals. Research published in Pest Management Science (2023) highlighted its role as an intermediate in the synthesis of novel pesticides. The nitro and chloro substituents on the pyridine ring were found to contribute to the compound's herbicidal activity, making it a valuable candidate for further exploration in crop protection.

Despite these promising developments, challenges remain. The compound's stability under various conditions and its potential toxicity profiles require further investigation. Recent toxicological studies, as reported in Chemical Research in Toxicology (2023), have begun to address these concerns, providing preliminary data on its metabolic pathways and potential side effects. These studies underscore the need for comprehensive safety evaluations before widespread application in pharmaceuticals or agriculture.

In conclusion, 3-(2-Chloro-5-nitro-pyridin-4-yl)-2-oxo-propionic Acid ethyl ester (CAS: 800401-66-5) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and applications in agrochemicals highlight its potential, while ongoing studies aim to address remaining challenges. Continued research in this area is expected to yield further innovations and practical applications in the near future.

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